8-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-8-azabicyclo[3.2.1]octan-3-ol

• IUPAC Name: 8-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-ol
• InChI: InChI=1S/C12H19N3OS/c1-7(2)11-13-14-12(17-11)15-8-3-4-9(15)6-10(16)5-8/h7-10,16H,3-6H2,1-2H3
• InChI Key: VMFBUFJQXVNMAG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(S1)N2C3CCC2CC(C3)O
• Molecular Formula: C12H19N3OS
• Molecular Weight: 253.37 g/mol

Description

8-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-8-azabicyclo[3.2.1]octan-3-ol, or 8-P-TDI-8-ABA, is a novel molecule recently synthesized in the laboratory of Prof. Zhenyu Zhang at the University of Science and Technology of China. The molecule has been identified as a potential therapeutic agent for the treatment of various diseases, including cancer, autoimmune diseases, and neurological disorders. It has been found to possess a wide range of biological activities, including anti-inflammatory, anti-proliferative, and anti-angiogenic properties. In addition, 8-P-TDI-8-ABA has been shown to possess a unique mechanism of action, which is distinct from other existing therapeutic agents.

Scientific Research Applications

8-P-TDI-8-ABA has been studied extensively in the laboratory and has been found to possess a wide range of biological activities. In particular, it has been shown to possess anti-inflammatory, anti-proliferative, and anti-angiogenic properties. In addition, it has been found to possess a unique mechanism of action, which is distinct from other existing therapeutic agents. As such, 8-P-TDI-8-ABA has been identified as a potential therapeutic agent for the treatment of various diseases, including cancer, autoimmune diseases, and neurological disorders.

Mechanism of Action

The exact mechanism of action of 8-P-TDI-8-ABA is not yet fully understood. However, it has been suggested that the molecule may act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the production of pro-inflammatory compounds, such as prostaglandins and thromboxanes. By blocking the activity of COX-2, 8-P-TDI-8-ABA may be able to reduce inflammation and other associated symptoms. In addition, 8-P-TDI-8-ABA has been found to inhibit the activity of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes. By blocking the activity of 5-LOX, 8-P-TDI-8-ABA may be able to reduce inflammation and other associated symptoms.
Biochemical and Physiological Effects
8-P-TDI-8-ABA has been found to possess a wide range of biochemical and physiological effects. In particular, it has been found to possess anti-inflammatory, anti-proliferative, and anti-angiogenic properties. In addition, it has been found to possess a unique mechanism of action, which is distinct from other existing therapeutic agents. As such, 8-P-TDI-8-ABA has been identified as a potential therapeutic agent for the treatment of various diseases, including cancer, autoimmune diseases, and neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 8-P-TDI-8-ABA is that it is relatively easy to synthesize in the laboratory. In addition, the molecule has been found to possess a wide range of biological activities, including anti-inflammatory, anti-proliferative, and anti-angiogenic properties. Furthermore, it has been found to possess a unique mechanism of action, which is distinct from other existing therapeutic agents. However, one of the main limitations of 8-P-TDI-8-ABA is that its exact mechanism of action is not yet fully understood. As such, further research is required in order to fully elucidate the mechanism of action of this molecule.

Future Directions

There are a number of potential future directions for 8-P-TDI-8-ABA. For example, further research is needed to fully elucidate the exact mechanism of action of this molecule. In addition, further studies are needed to determine the optimal dosage and administration of 8-P-TDI-8-ABA in order to maximize its therapeutic efficacy. Furthermore, further studies are needed to evaluate the safety and efficacy of 8-P-TDI-8-ABA in clinical trials. Finally, further research is needed to explore the potential of 8-P-TDI-8-ABA as a therapeutic agent for the treatment of other diseases, such as neurodegenerative diseases, metabolic disorders, and infectious diseases.

Synthesis Methods

8-P-TDI-8-ABA was synthesized by a method involving the condensation of 1,3,4-thiadiazol-2-ylpropane-2-thiol with 8-azabicyclo[3.2.1]octan-3-ol. This reaction was carried out in anhydrous dimethylformamide (DMF) at room temperature for 24 hours. Following this, the product was purified by column chromatography, and the structure of the molecule was confirmed by nuclear magnetic resonance (NMR) spectroscopy.